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Compound Name: Hexabromocyclodecane

Cat. No.: B1605811 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Hexabromocyclododecane (HBCDD), a brominated flame retardant (BFR) historically favored

for its high efficiency in polystyrene insulation foams, has faced global restrictions due to its

persistent, bioaccumulative, and toxic characteristics. This has spurred the development and

adoption of alternative BFRs. This guide provides an objective comparison of HBCDD with its

primary replacements, focusing on experimental data regarding their flame retardant

performance, toxicological profiles, and environmental impact.

Executive Summary
The primary alternatives to HBCDD in expanded (EPS) and extruded (XPS) polystyrene foams

are a brominated butadiene styrene copolymer (polymeric FR) and derivatives of

Tetrabromobisphenol A (TBBPA). Experimental data indicates that these alternatives can

achieve comparable flame retardant performance to HBCDD, often with a more favorable

toxicological and environmental profile. The polymeric nature of the butadiene styrene

brominated copolymer, for instance, significantly reduces its potential for bioaccumulation.

However, a comprehensive evaluation requires a nuanced understanding of the trade-offs

between performance, safety, and environmental fate.
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Table 1: Comparison of Flame Retardant Performance in
Polystyrene Foam

Flame
Retardant

Polymer Matrix Test Method
Loading Level
(% by weight
of Bromine)

Result

HBCDD XPS
Limiting Oxygen

Index (LOI)
0.6% 25.8%

HBCDD XPS
Limiting Oxygen

Index (LOI)
1.9% 31.0%

Butadiene

Styrene

Brominated

Copolymer

(Emerald

Innovation™

3000)

XPS
Limiting Oxygen

Index (LOI)
0.6% 25.3%

Butadiene

Styrene

Brominated

Copolymer

(Emerald

Innovation™

3000)

XPS
Limiting Oxygen

Index (LOI)
1.9% 31.5%[1]

HBCDD Polystyrene
UL 94 Vertical

Burn
Not Specified V-0 achievable

Butadiene

Styrene

Brominated

Copolymer

Polystyrene
UL 94 Vertical

Burn
Not Specified V-0 achievable[1]

TBBPA

derivatives

Acrylonitrile

Butadiene

Styrene (ABS)

UL 94 Vertical

Burn
30% V-1 rating[2]
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Note: Direct comparative cone calorimeter data for HBCDD and its primary alternatives in the

same polystyrene matrix is limited in publicly available literature. However, the achievement of

high ratings in UL 94 and comparable LOI values suggests effective heat release reduction.

Table 2: Comparative Toxicological Data
Flame Retardant Test Species Result

HBCDD Acute Oral LD50 Rat > 5,000 mg/kg

Polybrominated

Diphenyl Ethers

(PBDEs)

Acute Oral LD50 Rat > 5,000 mg/kg

Butadiene Styrene

Brominated

Copolymer

Acute Oral LD50 Rat
> 5,000 mg/kg

(Assumed Value)[3]

Tetrabromobisphenol

A (TBBPA)

90-day Oral Study

(NOAEL)
Rat

1,000 mg/kg

bw/day[4]

Tetrabromobisphenol

A-bis(2,3-

dibromopropyl ether)

3-month Gavage

Study (NOAEL)
Rat 1,000 mg/kg

Table 3: Comparative Environmental Fate Properties
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Flame Retardant Property Value

HBCDD Bioaccumulation Potential Very High

HBCDD Persistence High

Butadiene Styrene Brominated

Copolymer
Bioaccumulation Potential

Low (due to large molecular

size)[5][6]

Butadiene Styrene Brominated

Copolymer
Persistence High[5]

TBBPA-bis brominated

derivative
Bioaccumulation Potential High[5][6]

TBBPA-bis brominated

derivative
Persistence High[5]

Experimental Protocols
A summary of the standard methodologies for key experiments cited is provided below.

Flame Retardancy Testing
1. Limiting Oxygen Index (LOI) - ISO 4589: This test determines the minimum concentration of

oxygen in a flowing mixture of oxygen and nitrogen that will just support flaming combustion of

a material. A vertically oriented sample is ignited from the top, and the oxygen concentration is

adjusted until the flame is self-sustaining. Higher LOI values indicate better flame retardancy.

2. UL 94 Vertical Burn Test: This is a widely used test for the flammability of plastic materials. A

rectangular specimen is held vertically and ignited at the bottom with a calibrated flame for two

10-second applications. The material is classified as V-0, V-1, or V-2 based on the duration of

flaming and glowing after the ignition source is removed, and whether flaming drips ignite a

cotton swatch placed below. A V-0 rating is the highest (least flammable) classification.

3. Cone Calorimetry - ISO 5660: This test measures the heat release rate (HRR) and other

combustion properties of materials under controlled heat flux conditions. A sample is exposed

to a conical radiant heater, and the combustion products are collected and analyzed. Key

parameters measured include the time to ignition, peak heat release rate (pHRR), total heat
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release (THR), and smoke production rate. Lower pHRR and THR values indicate better fire

safety.

Toxicological Testing
Acute Oral Toxicity - OECD 420 (Fixed Dose Procedure): This method is used to determine the

acute oral toxicity of a substance. The test substance is administered to a group of fasted

female rats at one of the defined dose levels (5, 50, 300, 2000, or 5000 mg/kg). The animals

are observed for signs of toxicity and mortality over a 14-day period. The result is expressed as

the LD50 (Lethal Dose, 50%), which is the statistically estimated dose that would be lethal to

50% of the animals.

Environmental Fate Testing
Bioaccumulation in Fish - OECD 305 (Aqueous and Dietary Exposure): This guideline

describes a procedure to characterize the bioconcentration potential of a substance in fish. The

test consists of an uptake phase, where fish are exposed to the test substance in water or

through their diet, followed by a depuration phase in a clean environment. The concentration of

the substance in the fish tissue is measured over time to determine the Bioconcentration Factor

(BCF), which is the ratio of the concentration of the chemical in the fish to the concentration in

the water at steady state. A higher BCF indicates a greater potential for bioaccumulation.
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Chemical classes of HBCDD and its alternatives.
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General workflow for flame retardancy testing.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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